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Compound of Interest

Compound Name: 4,4-Dimethoxybutanenitrile

Cat. No.: B076483

This guide provides immediate and essential safety, logistical, and operational information for
handling 4,4-Dimethoxybutanenitrile (CAS RN: 14618-78-1). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices and proper
disposal.

Chemical and Physical Properties

A summary of key quantitative data for 4,4-Dimethoxybutanenitrile is presented in the table
below for easy reference.[1][2][3][4]

Property Value

Molecular Formula CeH11NO:2

Molecular Weight 129.16 g/mol [3]

CAS Number 14618-78-1

Appearance Clear, colorless to light yellow/orange liquid
Density 0.992 g/mL at 25°C[1][2]

Boiling Point 90-91°C at 14 mmHg[1][2]

Melting Point -119.1°CJ[1]

Refractive Index n20/D 1.419 (lit.)[1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)

4,4-Dimethoxybutanenitrile is classified as harmful if swallowed, in contact with skin, or
inhaled.[3] Adherence to proper PPE protocols is mandatory to minimize exposure.

Hazard GHS Classification Recommended PPE
Acute Oral Toxicity Warning (H302) Standard laboratory PPE

o ] Nitrile gloves (minimum 6-8 mil
Acute Dermal Toxicity Warning (H312)

thickness), lab coat

Chemical fume hood,
Acute Inhalation Toxicity Warning (H332) respiratory protection if

necessary

o (Not explicitly classified, but ]
Eye Irritation ] Safety goggles or face shield
good practice)

Note on Glove Selection:

For handling 4,4-Dimethoxybutanenitrile, nitrile gloves are recommended.[5] A thickness of 6-
8 mils provides a good balance of protection against chemical splashes and dexterity for
laboratory manipulations.[6][7][8] Thinner gloves (4-5 mil) may be suitable for tasks with
minimal risk of direct contact, while heavy-duty gloves (9-10 mil) should be considered for tasks
with a higher risk of exposure or when handling larger quantities.[6][7] Always inspect gloves
for any signs of degradation or perforation before use.

Experimental Protocol: Safe Handling of 4,4-
Dimethoxybutanenitrile

The following step-by-step protocol should be followed when working with 4,4-
Dimethoxybutanenitrile:

e Preparation and Precaution:
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[e]

Ensure a chemical fume hood is operational and available.

o

Verify that a safety shower and eyewash station are accessible.

[¢]

Don the appropriate PPE as specified in the table above.

[¢]

Have a spill kit readily available.

e Handling the Chemical:

[e]

Conduct all manipulations of 4,4-Dimethoxybutanenitrile inside a certified chemical fume
hood.

[¢]

Use compatible laboratory equipment (e.g., glass, stainless steel).

[e]

When transferring the liquid, use a pipette or a syringe to minimize the risk of spills.

o

Keep the container tightly closed when not in use.

e Post-Handling:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Remove and properly dispose of contaminated gloves.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:
e Immediate Response:
o Alert personnel in the immediate area and evacuate if necessary.

o If the spill is large or involves other hazardous materials, contact your institution's
emergency response team.
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o Spill Cleanup (for small, manageable spills):

o

Ensure you are wearing the appropriate PPE, including respiratory protection if vapors are
present.

o Contain the spill using an inert absorbent material such as vermiculite, sand, or a
commercial sorbent.

o Carefully collect the absorbed material into a labeled, sealed container for hazardous
waste disposal.

o Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect
all cleaning materials for disposal as hazardous waste.

Disposal Plan

All waste containing 4,4-Dimethoxybutanenitrile must be treated as hazardous waste.

» Liquid Waste: Collect all liquid waste containing this chemical in a designated, properly
labeled, and sealed hazardous waste container.

o Solid Waste: All contaminated solid materials, including gloves, absorbent materials, and
empty containers, must be collected in a separate, labeled hazardous waste container.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office or a licensed chemical waste management company.
Do not dispose of this chemical down the drain or in the regular trash.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 4,4-
Dimethoxybutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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